N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5

荧光保留 链霉亲和素结合 PEG间隔臂
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C61H93ClN6O13S
Molecular Weight 1185.9 g/mol
Cat. No. B15580183
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Technical Parameters


Basic Identity
Product NameN-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5
Molecular FormulaC61H93ClN6O13S
Molecular Weight1185.9 g/mol
Structural Identifiers
InChIInChI=1S/C61H92N6O13S.ClH/c1-60(2)48-15-9-11-17-51(48)66(26-31-75-38-41-79-44-43-77-34-33-71-5)54(60)20-7-6-8-21-55-61(3,4)49-16-10-12-18-52(49)67(55)27-32-76-39-42-80-46-45-78-40-35-72-28-23-57(69)63-25-30-74-37-36-73-29-24-62-56(68)22-14-13-19-53-58-50(47-81-53)64-59(70)65-58;/h6-12,15-18,20-21,50,53,58H,13-14,19,22-47H2,1-5H3,(H3-,62,63,64,65,68,69,70);1H/t50-,53-,58-;/m1./s1
InChIKeyABSITZAMSXQWGY-WKGQDVIFSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: 异双功能PROTAC链接子与荧光生物素探针概述


N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 (CAS 2107273-78-7) 是一种基于聚乙二醇(PEG)的异双功能PROTAC链接子,其分子结构中同时包含近红外荧光染料Cy5和生物素亲和标签 。该化合物具有激发/发射波长约649/667 nm的光学特性,可用于荧光检测与生物素-链霉亲和素富集双重功能 。其分子设计中的多段PEG间隔臂结构使其在同类生物素-Cy5偶联物中具有显著的结构独特性,直接影响了其在生物偶联实验中的空间可及性与荧光保留性能。

Heterobifunctional design supports one-step biotin and Cy5 attachment for PROTAC assembly
Cy5 near-IR fluorescence (~649/667 nm) enables detection in common imaging platforms
Biotin tag compatible with streptavidin-based enrichment and pull-down workflows
Multi-PEG spacer supports aqueous solubility and spatial accessibility for binding interactions

为什么N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5不能被通用型类似物简单替代


通用型生物素-荧光染料偶联物在生物学功能上存在根本性的结构-功能依赖性,不可随意互换。研究表明,使用短烷基链间隔臂(约14个原子)的传统生物素-荧光团偶联物在与链霉亲和素结合后,荧光会发生几乎完全的淬灭 [1]。此外,游离Cy5染料在水溶液中的荧光量子产率通常仅有13%左右,存在严重的聚集诱导淬灭和光致异构化问题 [2]。因此,PEG间隔臂的长度、化学组成和末端官能团组合直接决定了偶联物的水溶性、荧光保留率、与链霉亲和素的结合效率以及在PROTAC合成中的连接性。任何缺少m-PEG4与Biotin-PEG2-amido-PEG4特定异双功能结构的类似物,均无法同时满足PROTAC合成中双端连接需求与高灵敏度荧光检测/富集需求。

  • Biotin-fluorophore conjugates with short alkyl spacers may lose fluorescence upon streptavidin binding, limiting in-situ detection sensitivity.
  • Cy5 constructs without intramolecular PEG may experience aggregation-caused quenching and photoisomerization, lowering effective quantum yield in aqueous media.
  • Monofunctional PEG linkers lack dual biotin/Cy5 functionality, potentially requiring sequential coupling steps that increase synthesis complexity and reduce overall yield.

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5差异化证据量化指南


差异化证据一:PEG间隔臂规避链霉亲和素诱导的荧光淬灭,保留强荧光信号

与使用短烷基链间隔臂的传统生物素-荧光团偶联物相比,基于PEG间隔臂的生物素-荧光团偶联物在与链霉亲和素结合后能够保留强荧光信号。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5采用PEG间隔臂设计,属于能够保留强荧光的偶联物类别 [1]。

Post-binding fluorescence
Class-level inference
PEG-spacer conjugates retain strong fluorescence after streptavidin binding; short alkyl-chain (≈14-atom) conjugates show severe quenching.
Supports fluorescence-compatible enrichment workflows.
Class-level observation; confirm with target compound in specific assay format.
荧光保留 链霉亲和素结合 PEG间隔臂 生物素-荧光团偶联物

差异化证据二:多段PEG间隔臂提供较长的空间可及范围,优化链霉亲和素结合效率

PEG间隔臂的长度对生物素-链霉亲和素结合效率有显著影响。在酶固定化研究中,与PEG23间隔臂(较长链)相比,PEG3间隔臂(较短链)修饰的PNIPAAm刷上,短链连接子(PEG3)因链端可及性更高而实现了更高的生物素固定量,进而导致更高的链霉亲和素-辣根过氧化物酶(SA-HRP)固定量。在20°C和37°C条件下,PEG3修饰刷上的SA-HRP固定量均高于PEG23修饰刷,其中PEG23修饰刷在20°C时的SA-HRP单层覆盖率仅为43%,而其他条件为81-98% [1]。这表明间隔臂长度的选择需平衡链端可及性与空间柔性的双重需求。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5总PEG链长介于短链与超长链之间,提供了适中的空间可及范围。

Binding site accessibility
Class-level inference
Shorter PEG3 spacer gave 81–98% SA-HRP monolayer coverage vs 43% for PEG23 at 20°C; target PEG chain (~PEG10 equivalent) may balance reach and flexibility.
Spacer length influences binding efficiency; review surface and pocket geometry.
Data from enzyme immobilization model; applicability to target biotin pocket needs verification.
PEG间隔臂长度 空间位阻 链霉亲和素结合 酶固定化

差异化证据三:PEG链抑制Cy5聚集诱导淬灭与光致异构化,显著提升量子产率

游离Cy5染料在水溶液中面临严重的聚集诱导淬灭(ACQ)和光致顺反异构化,导致荧光量子产率低下,通常仅为约13.2% [1]。研究表明,通过在Cy5周围引入PEG链提供拥挤的微环境,可有效抑制ACQ和光致异构化。在超分子花青染料研究中,随着PEG间隔基元比例的增加,Cy5组装体的荧光量子产率从13.2%显著提升至最高45.3%(提升约3.4倍) [1]。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5分子内含有三段PEG链,其分子内PEG微环境有助于在单分子层面部分抑制Cy5的淬灭和异构化,从而在生物偶联后保持较高的有效荧光亮度。

Quantum yield enhancement
Class-level inference
Free Cy5 Φ ≈13.2%; PEG-crowded assembly raised Φ to 45.3% (3.4-fold). Intramolecular PEG in target may partially retain this enhancement.
May support higher effective brightness in bioconjugates.
Measured in supramolecular assemblies; single-molecule conjugate effect may differ.
聚集诱导淬灭 光致异构化 荧光量子产率 PEG拥挤环境

差异化证据四:异双功能结构实现一步法PROTAC合成,缩短实验流程与降低成本

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5是一种预组装的异双功能PROTAC链接子,一端含有生物素(用于靶蛋白配体的偶联或富集),另一端含有可用于进一步化学修饰的反应性基团(如伯胺) 。与之相比,使用单一功能的PEG-Cy5或PEG-生物素构建PROTAC需要多步顺序偶联,每步均伴随产物损失和纯化需求。使用预组装异双功能链接子可将PROTAC构建步骤从至少2步减少为1步,总合成时间缩短约50%,产物收率因中间纯化步骤减少而可能提高 [1]。

Synthesis step reduction
Class-level inference
Pre-assembled heterobifunctional linker: one-step PROTAC conjugation vs ≥2 sequential steps with monofunctional PEGs; ~50% synthesis time reduction reported.
May accelerate PROTAC candidate screening and reduce purification burden.
Assumes availability of suitable reactive handles; verify with specific POI ligand chemistry.
PROTAC合成 异双功能链接子 一步偶联 点击化学

差异化证据五:Cy5荧光信号在pH 4-10范围内保持稳定,优于荧光素类染料

Cy5染料的荧光发射在pH 4至pH 10范围内保持独立于pH的稳定性,与此形成对比的是,常用的生物素-4-荧光素(Biotin-4-fluorescein)偶联物的吸收和发射高度依赖于pH,在酸性环境中荧光显著减弱 。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5采用Cy5作为荧光报告基团,在宽pH范围内均可保持稳定的红色荧光信号。

pH-insensitive emission
Data to verify
Cy5 emission stable pH 4–10; Biotin-4-fluorescein fluorescence is pH-dependent and weakens under acidic conditions.
Supports acidic compartment imaging and cross-buffer quantification.
Class-level property; confirm with target conjugate in relevant buffers.
pH稳定性 Cy5 荧光素 宽pH适应性

差异化证据六:PEG赋予的水溶性优势,减少非特异性吸附

PEG链的引入赋予了生物素-荧光团偶联物显著改善的水溶性,并减少了非特异性相互作用。研究表明,PEG间隔臂不仅不干扰生物素功能,其亲水性还使观察到的非特异性相互作用缺失 [1]。与此相比,缺乏PEG链或使用疏水烷基链的Cy5偶联物在水溶液中溶解性差且易于聚集。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5含有三段亲水性PEG链,预期具有优异的溶解性和低非特异性吸附。

Aqueous solubility & NSB
Class-level inference
PEG-containing conjugates exhibit low non-specific binding and high water solubility; hydrophobic alkyl-chain constructs are poorly soluble and prone to aggregation.
May improve signal-to-noise in complex biological matrices.
Reported for PEG-biotin-fluorophore class; evaluate in target matrix.
水溶性 非特异性吸附 PEG亲水性 生物相容性

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5最佳研究与工业应用场景


PROTAC蛋白降解剂的高通量合成与活性验证

在PROTAC药物发现中,研究人员需要快速构建并测试多种靶蛋白配体-E3连接酶配体的组合。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5作为预组装的异双功能链接子,可将合成步骤从多步减少为一步偶联,显著缩短合成周期(缩短约50%)。同时,Cy5荧光标记允许在细胞实验中实时追踪PROTAC分子的亚细胞定位和目标蛋白的降解动力学,实现“合成-示踪-富集”一体化工作流。

链霉亲和素富集后的原位荧光成像与定量分析

传统的生物素-荧光素或短间隔臂生物素-Cy5偶联物在与链霉亲和素结合后,荧光会发生显著淬灭或依赖于pH波动,无法在富集珠或微孔板上直接进行可靠的荧光定量 。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5采用PEG间隔臂设计,结合后保留强荧光信号,且Cy5荧光在pH 4-10范围内稳定 。这使得研究人员能够在链霉亲和素包被的固相载体上,对富集到的生物素化靶标进行原位、无需洗脱的直接荧光成像或酶标仪定量,特别适用于高通量结合筛选和低丰度蛋白的灵敏检测。

细胞表面蛋白标记与活细胞成像中的高信背比检测

在活细胞成像中,标记试剂的非特异性吸附是背景信号的主要来源。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5含有多段亲水性PEG链,其非特异性相互作用显著低于疏水烷基链偶联物 。同时,分子内PEG链提供的微环境部分抑制Cy5的聚集诱导淬灭和光致异构化,相较于直接偶联游离Cy5的构建体,能够维持更高的有效荧光亮度 。这使得其在共聚焦显微镜下对低表达膜蛋白进行长时间追踪时,能够提供更优的信噪比和更慢的光漂白速率。

靶向蛋白降解(TPD)研究中降解复合物的亲和纯化与鉴定

在验证PROTAC分子诱导的三元复合物形成时,研究者通常需要将生物素化的PROTAC分子用于链霉亲和素下拉实验,以捕获并鉴定被招募的E3连接酶和靶蛋白。N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5分子中适中的PEG链长(约10个PEG单元等效)提供了充分的空间柔性,确保生物素标签能够有效进入链霉亲和素的深层结合口袋而不受空间位阻影响,从而最大化亲和纯化的回收率 。Cy5荧光同时允许在下拉前、后进行凝胶内荧光扫描,快速验证PROTAC分子的完整性与结合情况,无需依赖抗体检测。

Application
Selection Property
Validation Focus
PROTAC synthesis & activity screening
Heterobifunctional linker design
Evaluate one-step coupling efficiency and fluorescence tracking of cellular degradation
In-situ fluorescence imaging on streptavidin surfaces
Post-binding fluorescence retention
Verify signal stability on solid phase and compatibility across pH 4–10
Live-cell surface protein labeling
Low non-specific binding & PEG-mediated brightness
Assess signal-to-noise ratio and photostability in live-cell confocal imaging
Targeted protein degradation (TPD) complex purification
Biotin-streptavidin affinity with optimal PEG spacer
Confirm ternary complex capture efficiency and fluorescent gel-based detection
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